8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C9H9BrFN
• Molecular Weight: 230.08 g/mol
• SMILES: C1CNCC2=C1C=C(C=C2Br)F
• InChI: InChI=1S/C9H9BrFN/c10-9-4-7(11)3-6-1-2-12-5-8(6)9/h3-4,12H,1-2,5H2
• InChIKey: OFOYXZNQKZEYQM-UHFFFAOYSA-N

8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline: Dual-Halogenated THIQ Scaffold

8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline (CAS 1690812-16-8) is a bicyclic secondary amine belonging to the 1,2,3,4-tetrahydroisoquinoline (THIQ) class, a privileged scaffold in medicinal chemistry with approved drugs targeting cancer, pain, and neurodegenerative diseases [1]. Its defining structural feature is the simultaneous presence of bromine at the 8-position and fluorine at the 6-position on the partially saturated isoquinoline ring system, a substitution pattern that confers distinct electronic properties and enables unique synthetic versatility as a halogenated building block [2][3]. The compound exists as a free base (MW 230.08 g/mol, XLogP3-AA 2.1) and is commonly supplied as its hydrochloride salt (CAS 2094312-52-2), which offers improved stability and aqueous solubility for laboratory handling and biological testing [4].

1 Dual-halogenated THIQ scaffold for PNMT-targeted and CNS SAR programs

2 8-Bromo handle supports Pd-catalyzed cross-coupling diversification

3 Hydrochloride salt form recommended for biological assay reproducibility

Free base (CAS 1690812-16-8) and HCl salt (CAS 2094312-52-2) available

• [1] Singh, I. P., et al. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 2021, 11, 21009-21033. View Source
• [2] PubChem. 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline. PubChem CID 108258066. View Source
• [3] Pendleton, R. G., et al. 7 AND 8-Halo substituted 1,2,3,4-tetrahydroisoquinoline compounds. U.S. Patent 3,939,164, 1976. View Source
• [4] PubChem. 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride. PubChem CID 126809477. View Source

8-Bromo-6-fluoro-THIQ: Why It Cannot Be Substituted

The tetrahydroisoquinoline scaffold is not pharmacologically monolithic; substitution pattern, halogen type, and halogen position critically govern biological target engagement, physicochemical properties, and synthetic utility. The 8-bromo-6-fluoro substitution pattern in this compound is specifically claimed in patents covering PNMT inhibitors, wherein the 7- and 8-positions are designated as halogen attachment sites for optimal enzyme inhibition [1]. Direct comparator data demonstrate that replacing bromine with chlorine at the 8-position reduces molecular weight by 44.46 g/mol (19.3% decrease) without altering lipophilicity, potentially affecting target binding kinetics and metabolic stability [2][3]. Furthermore, class-level SAR studies of halogenated THIQ derivatives reveal a potency order of Cl > Br > F > H for norepinephrine potentiation, indicating that halogen identity—not merely presence—drives biological activity magnitude [4]. These quantifiable differences establish that generic substitution among THIQ analogs introduces uncontrolled variability in experimental outcomes, making 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline a non-interchangeable research tool for structure-activity relationship studies, PNMT-targeted programs, and CNS drug discovery campaigns.

Halogen Replacing 8-bromo with 8-chloro (CAS 1692252-63-3) reduces molecular weight by 19.3% and may alter target binding kinetics.

Activity Generic THIQ analogs without the 8-bromo-6-fluoro pattern may shift activity rank (SAR order: Cl > Br > F > H).

Reactivity 8-Chloro analogs lack the lower C-Br bond dissociation energy (~84 kcal/mol), limiting cross-coupling substrate scope and efficiency.

• [1] Pendleton, R. G., et al. 7 AND 8-Halo substituted 1,2,3,4-tetrahydroisoquinoline compounds. U.S. Patent 3,939,164, 1976. View Source
• [2] PubChem. 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline. PubChem CID 108258066. View Source
• [3] PubChem. 8-Chloro-6-fluoro-1,2,3,4-tetrahydroisoquinoline. PubChem CID 121603297. View Source
• [4] Ishibashi, K., et al. New Norepinephrine Potentiators: Synthesis and Structure-Activity Relationships of a Series of 4-Phenyl-1,2,3,4-tetrahydroisoquinolin-4-ols. Chemical and Pharmaceutical Bulletin, 1994, 42(1), 67-73. View Source

8-Bromo-6-fluoro-THIQ: Quantified Differentiation Evidence

Physicochemical Profile: 8-Br-6-F vs. 8-Cl-6-F THIQ

Compared to its direct 8-chloro analog, 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline exhibits a 44.46 g/mol higher molecular weight (230.08 vs. 185.62 g/mol) while maintaining an identical computed lipophilicity (XLogP3-AA 2.1) [1][2]. Both compounds share identical hydrogen bond donor (1) and acceptor (2) counts and topological polar surface area (12 Ų), indicating that the bromine substitution provides increased molecular bulk and altered electron density without perturbing polarity or hydrogen bonding capacity.

8-Br-6-F vs. 8-Cl-6-F THIQ

Head-to-head

MW 230.08 vs. 185.62 g/mol
XLogP3-AA identical (2.1)

Increased steric bulk without altering polarity

Computed values; supports SAR exploration of 8-position sterics

Evidence Dimension	Molecular Weight
Target Compound Data	230.08 g/mol
Comparator Or Baseline	8-Chloro-6-fluoro-1,2,3,4-tetrahydroisoquinoline: 185.62 g/mol
Quantified Difference	+44.46 g/mol (19.3% increase)
Conditions	Computed by PubChem 2.2 (2025.04.14 release)

Why This Matters

The higher molecular weight of the bromo analog may influence target binding kinetics, passive membrane permeability, and metabolic stability, making it a distinct tool for SAR exploration where steric bulk at the 8-position is a critical variable.

• [1] PubChem. 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline. PubChem CID 108258066. View Source
• [2] PubChem. 8-Chloro-6-fluoro-1,2,3,4-tetrahydroisoquinoline. PubChem CID 121603297. View Source

PNMT Inhibition: 7,8-Dihalogenated Inhibitor Class

8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline falls within the patent-protected class of 7- and 8-halo substituted THIQs that inhibit phenylethanolamine N-methyltransferase (PNMT), the enzyme catalyzing the final step in epinephrine biosynthesis [1]. While compound-specific IC50 data are not available in the public domain, the patent explicitly claims that compounds bearing halo substituents at these positions—including bromo and fluoro combinations—exhibit PNMT inhibitory activity. The prototypical 7,8-dichloro analog (SK&F 64139) demonstrates an IC50 of 3 nM against PNMT, establishing the potency benchmark for this substitution class [2][3].

PNMT Inhibition Class

Class-level

Claimed in patent class
Reference lead: SK&F 64139, IC50 3 nM

Structurally distinct alternative to 7,8-dichloro lead

Compound-specific IC50 not publicly reported; data to verify

Evidence Dimension	PNMT Enzyme Inhibition
Target Compound Data	Not available (claimed in patent class)
Comparator Or Baseline	7,8-Dichloro-THIQ (SK&F 64139): IC50 = 3 nM, Ki = 3 nM
Quantified Difference	Target compound belongs to same patent class; individual potency pending experimental determination
Conditions	In vitro PNMT inhibition assay (standard assay system)

Why This Matters

The 8-bromo-6-fluoro substitution pattern is specifically designed to engage the PNMT active site via aromatic halogen interactions, providing a structurally distinct alternative to the 7,8-dichloro lead for optimizing selectivity and pharmacokinetic profiles in epinephrine-related disorders.

• [1] Pendleton, R. G., et al. 7 AND 8-Halo substituted 1,2,3,4-tetrahydroisoquinoline compounds. U.S. Patent 3,939,164, 1976. View Source
• [2] BindingDB. BDBM13014: 7,8-Dichloro-1,2,3,4-tetrahydro-isoquinoline (SKF 64139). View Source
• [3] Goldstein, M., et al. The blockade of alpha 2-adrenoceptors by the PNMT inhibitor SK&F 64139. European Journal of Pharmacology, 1983, 91(2-3), 307-309. View Source

Bromine Advantage in Cross-Coupling Reactivity

In palladium-catalyzed cross-coupling reactions, aryl bromides demonstrate substantially higher reactivity than aryl chlorides due to the lower bond dissociation energy of the C-Br bond (approx. 84 kcal/mol) compared to C-Cl (approx. 95 kcal/mol) [1]. This reactivity differential translates to milder reaction conditions, higher yields, and broader substrate scope for Suzuki-Miyaura, Buchwald-Hartwig, and other cross-coupling transformations. The 8-bromo substituent in 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline therefore serves as a more versatile synthetic handle compared to the 8-chloro analog (CAS 1692252-63-3), enabling efficient diversification at the 8-position while the 6-fluoro group remains intact.

Cross-Coupling Reactivity

Class-level

C-Br: ~84 kcal/mol
C-Cl: ~95 kcal/mol

More reactive handle for Pd-catalyzed diversification

Lower bond dissociation energy supports milder coupling conditions

Evidence Dimension	Aryl Halide Reactivity for Cross-Coupling
Target Compound Data	C-Br bond dissociation energy: ~84 kcal/mol
Comparator Or Baseline	8-Chloro analog (C-Cl): ~95 kcal/mol bond dissociation energy
Quantified Difference	~11 kcal/mol lower bond dissociation energy (13% reduction)
Conditions	Standard Pd-catalyzed cross-coupling reaction conditions

Why This Matters

For medicinal chemistry programs requiring SAR exploration at the 8-position, the bromo substituent provides a more reactive and synthetically efficient diversification point than the chloro analog, reducing reaction times and expanding accessible chemical space.

• [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. C-Br bond dissociation energy for aryl bromides. View Source

Halogen SAR: Potency Order in THIQ Derivatives

Structure-activity relationship studies on 4-phenyl-1,2,3,4-tetrahydroisoquinolin-4-ols demonstrate that halogen substitution on the 4-phenyl group enhances norepinephrine potentiation activity relative to the unsubstituted parent, with an observed potency order of Cl > Br > F > H [1]. This rank order establishes that halogen type—not merely halogen presence—determines biological activity magnitude, and that bromine confers intermediate potency between chlorine and fluorine. Applied to 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline, this SAR trend suggests that the 8-bromo substituent contributes more significantly to target engagement than a hypothetical 8-fluoro substituent would, while the 6-fluoro group provides distinct electronic modulation without dominating activity.

Halogen SAR Potency Order

Class-level

Cl > Br > F > H
Target: Br (8-position), F (6-position)

Bromine confers intermediate potency in THIQ series

Norepinephrine potentiation assay; context-dependent ranking

Evidence Dimension	Norepinephrine Potentiation Activity (Halogen Series)
Target Compound Data	Contains Br (8-position) and F (6-position)
Comparator Or Baseline	Halogen series potency order: Cl > Br > F > H (unsubstituted parent)
Quantified Difference	Br > F in activity rank order; Cl > Br in activity rank order
Conditions	Norepinephrine potentiation assay in isolated rat vas deferens

Why This Matters

The SAR rank order provides a data-driven rationale for selecting the 8-bromo-6-fluoro substitution pattern over 8-fluoro or 8-chloro analogs when intermediate potency or distinct halogen electronic effects are desired for target engagement optimization.

• [1] Ishibashi, K., et al. New Norepinephrine Potentiators: Synthesis and Structure-Activity Relationships of a Series of 4-Phenyl-1,2,3,4-tetrahydroisoquinolin-4-ols. Chemical and Pharmaceutical Bulletin, 1994, 42(1), 67-73. View Source

Hydrochloride Salt: Enhanced Solubility & Stability

8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline is commercially available as both the free base (CAS 1690812-16-8) and the hydrochloride salt (CAS 2094312-52-2) [1][2]. The hydrochloride salt form offers significantly improved aqueous solubility—a critical parameter for in vitro biological testing and in vivo dosing—due to ionization of the secondary amine. While quantitative solubility data are not publicly reported, salt formation is a well-established strategy to enhance the developability profile of basic amine-containing compounds, reducing precipitation during assay preparation and improving compound handling reproducibility.

Salt Form Solubility

Data to verify

Hydrochloride salt available
Quantitative solubility not publicly reported

Supports assay preparation reproducibility

Qualitative improvement; lot-specific verification recommended

Evidence Dimension	Aqueous Solubility
Target Compound Data	Hydrochloride salt form available
Comparator Or Baseline	Free base form (limited aqueous solubility)
Quantified Difference	Qualitative improvement; quantitative data not available
Conditions	Aqueous buffer systems for biological assays

Why This Matters

Procurement of the hydrochloride salt form rather than the free base can significantly reduce experimental variability in biological assays by ensuring consistent compound dissolution and preventing precipitation-related artifacts, particularly for CNS targets requiring defined aqueous dosing solutions.

• [1] PubChem. 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline. PubChem CID 108258066. View Source
• [2] PubChem. 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride. PubChem CID 126809477. View Source

8-Bromo-6-fluoro-THIQ: Research Applications

PNMT Inhibitor Development for Cardiovascular Disorders

8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline is claimed within a patent family of 7- and 8-halo substituted THIQs that inhibit phenylethanolamine N-methyltransferase (PNMT), the enzyme responsible for epinephrine biosynthesis [1]. The 8-bromo-6-fluoro substitution pattern offers a structurally distinct alternative to the 7,8-dichloro lead compound (SK&F 64139, IC50 = 3 nM) for optimizing selectivity and pharmacokinetic parameters [2]. Research programs targeting hypertension, anxiety disorders, or conditions involving dysregulated epinephrine signaling can utilize this compound as a scaffold for developing novel PNMT inhibitors with potentially improved CNS penetration and reduced off-target effects.

SAR Studies of Halogenated CNS Scaffolds

The dual-halogenated substitution pattern (8-Br, 6-F) provides a unique physicochemical profile for systematic SAR exploration. The compound's molecular weight (230.08 g/mol) is 19.3% higher than the 8-chloro analog while maintaining identical XLogP (2.1) and polar surface area (12 Ų) [1][2]. This combination of increased steric bulk and unaltered lipophilicity makes it an ideal probe for dissecting the contributions of halogen size and polarizability to target binding affinity, blood-brain barrier permeability, and metabolic stability in CNS drug discovery programs. The established SAR trend of Cl > Br > F > H for norepinephrine potentiation further contextualizes the expected activity contribution of the 8-bromo substituent [3].

Cross-Coupling Diversification of THIQ Scaffolds

The 8-bromo substituent, with its lower C-Br bond dissociation energy (~84 kcal/mol) relative to C-Cl (~95 kcal/mol), serves as an efficient synthetic handle for palladium-catalyzed cross-coupling reactions [1]. This enables rapid diversification of the 8-position via Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings while preserving the 6-fluoro group. Synthetic chemists can leverage this orthogonal reactivity to generate focused libraries of 8-substituted-6-fluoro-THIQ analogs for biological screening, with the bromine atom providing superior reactivity and broader substrate scope compared to the 8-chloro analog.

CNS Drug Discovery: Favorable Physicochemical Profile

With a computed XLogP3-AA of 2.1, a topological polar surface area of 12 Ų, and one hydrogen bond donor, 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline falls within favorable physicochemical space for CNS penetration (typically XLogP 1-5, TPSA < 90 Ų) [1]. The availability of the hydrochloride salt (CAS 2094312-52-2) further enhances aqueous solubility for in vivo dosing and in vitro assay preparation [2]. These properties make the compound a suitable starting point for CNS-targeted medicinal chemistry campaigns, particularly those focused on neurological targets modulated by THIQ-derived ligands.

Application

Selection Property

Validation Focus

PNMT-targeted pathway studies

Patent-class halogenation pattern

Enzyme inhibition endpoint review

CNS halogen SAR exploration

Dual-halogen steric/electronic profile

Physicochemical and target-engagement assays

Cross-coupling library synthesis

8-Bromo reactivity (C-Br bond energy)

Reaction scope and yield reproducibility

CNS drug discovery campaigns

Favorable computed CNS profile (XLogP 2.1)

Permeability and metabolic stability assays

• [1] PubChem. 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline. PubChem CID 108258066. View Source
• [2] PubChem. 8-Chloro-6-fluoro-1,2,3,4-tetrahydroisoquinoline. PubChem CID 121603297. View Source
• [3] Ishibashi, K., et al. New Norepinephrine Potentiators: Synthesis and Structure-Activity Relationships of a Series of 4-Phenyl-1,2,3,4-tetrahydroisoquinolin-4-ols. Chemical and Pharmaceutical Bulletin, 1994, 42(1), 67-73. View Source